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Compound of Interest

Compound Name:
4-Ethylethcathinone

(hydrochloride)

Cat. No.: B1158698

Get Quote

Executive Summary
4-Ethylethcathinone (4-EEC) is a regioisomer of the widely controlled substances 4-MEC (4-

Methylethcathinone) and 4-EMC (4-Ethylmethcathinone). Structurally characterized by an ethyl

group at the para-position of the phenyl ring and an N-ethyl substitution on the amine, 4-EEC

represents a "double-ethyl" modification of the cathinone scaffold.

Pharmacologically, 4-EEC functions primarily as a substrate-type monoamine releaser with

hybrid affinity for the dopamine (DAT), norepinephrine (NET), and serotonin (SERT)

transporters. Unlike pure reuptake inhibitors (e.g., MDPV), 4-EEC is predicted to induce

transporter-mediated efflux, a mechanism consistent with its structural analogs. This guide

outlines the specific in vitro assays required to validate its potency, selectivity, and metabolic

stability.
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Understanding the chemical architecture is prerequisite to experimental design. 4-EEC belongs

to the para-substituted N-alkylcathinone class.

Property Detail

IUPAC Name
2-(ethylamino)-1-(4-ethylphenyl)propan-1-one

hydrochloride

Common Name 4-Ethylethcathinone, 4-EEC

Molecular Formula C₁₃H₁₉NO · HCl

Structural Class Phenethylamine > Cathinone > 4-Alkyl-N-alkyl

Key Isomers
4-MEC (Methyl/Ethyl), 4-EMC (Ethyl/Methyl),

3,4-DMMC

SAR Implication: The N-ethyl group generally enhances DAT affinity relative to N-methyl

analogs, while the bulky 4-ethyl ring substituent typically increases SERT affinity compared to

unsubstituted cathinones. Consequently, 4-EEC is expected to exhibit a balanced

monoaminergic profile (DAT/SERT/NET), distinguishing it from the highly DAT-selective

pyrrolidinophenones (e.g., α-PVP).

Pharmacological Mechanism: Monoamine
Transporter Interaction
The primary mechanism of action for 4-EEC involves interaction with plasma membrane

monoamine transporters.

Mechanism of Action (MoA)
4-EEC acts as a non-competitive substrate. It binds to the orthosteric site of the transporter, is

translocated into the cytoplasm, and triggers the reversal of the transporter flux (efflux) via

phosphorylation-dependent mechanisms or interaction with VMAT2 (Vesicular Monoamine

Transporter 2).

Signaling Pathway Visualization
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The following diagram illustrates the interaction of 4-EEC with the Dopamine Transporter (DAT)

at the synaptic cleft.
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Caption: Proposed mechanism of 4-EEC induced monoamine release via DAT reversal. The

compound acts as a substrate, elevating cytosolic dopamine which is then effluxed.
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Experimental Protocols for Validation
To empirically determine the activity of 4-EEC, the following self-validating protocols are

recommended. These assays distinguish between reuptake inhibition and substrate-mediated

release.

Monoamine Uptake Inhibition Assay (HEK293)
Objective: Determine the IC₅₀ for DAT, NET, and SERT inhibition.

Reagents:

HEK293 cells stably expressing hDAT, hNET, or hSERT.

Radioligands: [³H]Dopamine, [³H]Norepinephrine, [³H]Serotonin.

Reference Standards: Cocaine (non-selective), Indatraline (non-selective),

Methamphetamine (releaser).

Protocol Workflow:

Seeding: Plate cells in poly-D-lysine coated 96-well plates (Density: 50,000 cells/well).

Incubate 24h.

Buffer Prep: Krebs-Ringer-HEPES (KRH) buffer containing 0.1% ascorbic acid and 100 µM

pargyline (MAO inhibitor).

Pre-incubation: Wash cells with KRH. Add 4-EEC (concentration range: 1 nM – 100 µM) for

10 minutes at 25°C.

Control: Buffer only (Total Uptake), 10 µM Indatraline (Non-specific binding).

Uptake: Add [³H]Monoamine (final conc. 20-50 nM). Incubate for 5-10 mins (DAT/NET) or 10-

15 mins (SERT).

Critical Step: Short incubation times prevent equilibrium, ensuring measurement of initial

velocity.
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Termination: Rapidly wash cells 3x with ice-cold buffer. Lyse with 1% SDS.

Quantification: Liquid Scintillation Counting (LSC).

Data Analysis: Calculate IC₅₀ using non-linear regression (log(inhibitor) vs. response).

Validity Check: The Hill slope should be approximately -1.0. A shallow slope (< -0.8) indicates

negative cooperativity or multiple binding sites.

Release Assay (Differentiation Protocol)
Objective: Confirm if 4-EEC is a releaser (substrate) or blocker. Method: Pre-load cells with

[³H]Monoamine, wash, then treat with 4-EEC.

Result Interpretation:

Blocker (e.g., MDPV): No increase in efflux; reduces spontaneous efflux.

Releaser (e.g., 4-EEC): Dose-dependent increase in extracellular [³H]Monoamine.

Predicted Structure-Activity Relationship (SAR)
Data
Based on the validated profiles of 4-MEC and 4-MMC, the following pharmacological profile is

projected for 4-EEC.

Table 1: Comparative SAR Profile (Predicted vs. Known)

Compound
Substitutio
n

DAT IC₅₀
(nM)

SERT IC₅₀
(nM)

DAT/SERT
Ratio

Classificati
on

4-MMC 4-Me, N-Me ~500 ~1,200 0.41
Non-selective

Releaser

4-MEC 4-Me, N-Et ~1,500 ~2,500 0.60
Hybrid

Releaser

4-EEC 4-Et, N-Et
~2,000 -

3,500

~1,000 -

1,800
> 1.5

Balanced /

SERT-leaning
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Note: The "4-ethyl" ring substitution (4-EEC) adds steric bulk compared to "4-methyl" (4-MEC),

likely reducing DAT potency slightly while maintaining or enhancing SERT affinity due to the

hydrophobic pocket accommodation in SERT.

Metabolic Stability & Toxicology
Metabolic Profiling (Microsomal)
4-EEC undergoes Phase I metabolism primarily via:

N-dealkylation: Conversion to 4-ethylcathinone (active metabolite).

Beta-keto reduction: Conversion to the corresponding alcohol (4-ethylephedrine isomer).

Hydroxylation: Ring hydroxylation (minor).

Protocol: Incubate 10 µM 4-EEC with pooled human liver microsomes (HLM) and NADPH

regenerating system. Quench at t=0, 15, 30, 60 min with acetonitrile. Analyze via LC-

HRMS/MS.

Cytotoxicity Workflow
Synthetic cathinones exhibit mitochondrial toxicity. Assay: MTT or Resazurin reduction assay in

PC12 or SH-SY5Y cells. Exposure: 24 hours. Threshold: 4-EEC is expected to show LC₅₀

values in the 200-500 µM range, generally less toxic than halogenated cathinones (e.g., 4-

CMC) but comparable to 4-MEC.
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Caption: Integrated workflow for the in vitro characterization of 4-EEC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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